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Compound of Interest

Compound Name: Parmodulin 2

Cat. No.: B1676637 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility of Parmodulin 2 in DMSO and

ethanol, along with troubleshooting guides for common experimental challenges.

Solubility Data
The solubility of Parmodulin 2 can vary based on the specific batch and the purity of the

compound, as well as the solvent's condition. Below is a summary of reported solubility data.
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Solvent
Concentration
(mg/mL)

Molar Equivalent
(mM)

Notes

DMSO
36.1 - 100 mg/mL[1]

[2][3][4][5]

99.94 - 276.83 mM[1]

[2][3][4][5]

Sonication is

recommended to aid

dissolution.[1] The use

of fresh, non-

hygroscopic DMSO is

critical as absorbed

moisture can

significantly reduce

solubility.[2][6]

Ethanol 36.1 mg/mL[1] 99.94 mM[1]

Sonication is

recommended.[1]

Some sources report

it as insoluble.[6]

Preliminary testing

with a small amount is

advised.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My Parmodulin 2 is not dissolving well in DMSO, even at concentrations reported to be

soluble. What should I do?

A1: Several factors can affect the dissolution of Parmodulin 2 in DMSO:

Solvent Quality: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This

absorbed water can significantly decrease the solubility of many compounds. Always use

fresh, anhydrous DMSO from a newly opened bottle.[2][6]

Sonication: For complete dissolution, sonication is often recommended.[1] Ensure you are

sonicating for a sufficient amount of time.
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Gentle Warming: Gentle warming in a water bath can also aid dissolution. However, be

cautious about the temperature to avoid compound degradation.

Compound Purity: Solubility can be affected by the purity of the Parmodulin 2 batch.

Q2: Can I use ethanol to dissolve Parmodulin 2 for my experiments?

A2: There are conflicting reports regarding the solubility of Parmodulin 2 in ethanol. While one

source indicates a solubility of 36.1 mg/mL with sonication[1], another reports it as insoluble[6].

Due to this discrepancy, it is highly recommended to perform a small-scale pilot test to

determine the solubility in ethanol with your specific batch of Parmodulin 2 before preparing a

large stock solution.

Q3: I need to prepare an in vivo formulation. What solvents should I use?

A3: For in vivo experiments, a co-solvent system is typically required. A common formulation

involves first dissolving Parmodulin 2 in a minimal amount of DMSO (e.g., 10% of the final

volume) and then sequentially adding other solvents.[1][3][4] A widely used formulation is:

10% DMSO

40% PEG300

5% Tween-80

45% Saline

It is crucial to add the solvents in the specified order and ensure the compound is fully

dissolved at each step before adding the next solvent.[1]

Q4: What is the maximum concentration of DMSO that can be used in cell-based assays?

A4: For most cell-based experiments, the final concentration of DMSO should not exceed

0.1%.[1] If a higher concentration is necessary, it is essential to run a vehicle control (cells

treated with the same concentration of DMSO without the compound) to assess any potential

solvent-induced cytotoxicity or off-target effects.
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Parmodulin 2 Stock Solution in DMSO

Weighing: Accurately weigh the required amount of Parmodulin 2 powder (Molecular

Weight: 361.23 g/mol ). For 1 mL of a 10 mM solution, you will need 3.61 mg.

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, place the

vial in a sonicator bath until the solution is clear. Gentle warming can be used if necessary.

Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Signaling Pathway
Parmodulin 2 is an allosteric inhibitor of Protease-Activated Receptor 1 (PAR1).[3][7] It

selectively blocks Gαq-mediated signaling pathways, which are typically activated by thrombin

and lead to pro-inflammatory and pro-thrombotic effects, while preserving the cytoprotective

signaling pathways activated by Activated Protein C (APC), which are mediated through

Gα12/13 and β-arrestin.[8][9][10]
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Click to download full resolution via product page

Parmodulin 2's selective inhibition of the PAR1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Parmodulin 2 | Protease-activated Receptor | TargetMol [targetmol.com]

2. Parmodulin 2 (ML161) | PAR1 抑制剂 | MCE [medchemexpress.cn]

3. medchemexpress.com [medchemexpress.com]

4. biopioneer.com.tw [biopioneer.com.tw]

5. file.medchemexpress.com [file.medchemexpress.com]

6. selleckchem.com [selleckchem.com]

7. Parmodulins inhibit thrombus formation without inducing endothelial injury caused by
vorapaxar - PMC [pmc.ncbi.nlm.nih.gov]

8. ashpublications.org [ashpublications.org]

9. PAR1 signaling: The Big Picture - PMC [pmc.ncbi.nlm.nih.gov]

10. Targeting biased signaling by PAR1: function and molecular mechanism of parmodulins -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Parmodulin 2: Technical Support & Troubleshooting
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676637#parmodulin-2-solubility-in-dmso-and-
ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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